Cas no 83417-93-0 (Titanium,[[1,1'-binaphthalene]-2,2'-diolato(2-)-kO,kO'][1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]-,stereoisomer (9CI))

• Product name: Titanium,[[1,1'-binaphthalene]-2,2'-diolato(2-)-kO,kO'][1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]-,stereoisomer (9CI)
• CAS No: 83417-93-0
• MF: C₂₀H₁₄O₂^.C₂₀H₂₄-₂^.Ti+₂
• MW: 598.59552
• MDL: MFCD01863624
• CID: 721188
• PubChem ID: 90477587

Titanium,[[1,1'-binaphthalene]-2,2'-diolato(2-)-kO,kO'][1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]-,stereoisomer (9CI) Chemical and Physical Properties

Names and Identifiers

• Titanium,[[1,1'-binaphthalene]-2,2'-diolato(2-)-kO,kO'][1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]-,stereoisomer (9CI)
• (R,R)-ETHYLENEBIS-(4,5,6,7-TETRAHYDRO-1-INDENYL)-TITANIUM(IV)-(R)-(1,1'-BINAPHTHYL-2)
• (S,S)-ETHYLENEBIS-(4,5,6,7-TETRAHYDRO-1-INDENYL)-TITANIUM(IV)-(S)-(1,1'-BINAPHTHYL-2)
• Titanium,[[1,1'-binaphthalene]-2,2'-diolato(2-)-kO,kO'][1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylide
• ((S,S)-ETHYLENEBIS(TETRAHYDRO-1-INDENYL-TI(IV) (S)-1,1'-BINAPHTHYL-2,2'-DIOLAT
• ethylene-bis(4,5,6,7-tetrahydro-(S)-1-indenyl)titanium(IV)-(S)-1'.1''-bi-2-naphtholate
• RAC-ETHYLENEBIS-(4,5,6,7-TETRAHYDRO-1-INDENYL)-TITANIUM(IV)-(1,1'-BINAPHTHYL-2)
• CID 90477587
• MFCD01863624
• Titanium,[[1,1'-binaphthalene]-2,2'-diolato(2-)-ko,ko'][1,2-ethanediylbis[(1,2,3,3a,7a-H)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]-,stereoisomer(9ci)
• (S,S)-Ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-titanium(IV)-(1,1'-binaphthyl-2)
• 83417-93-0
• Titanium,[(1R)-[1,1'-binaphthalene]-2,2'-diolato(2-)-ko,ko'][1,2-ethanediylbis[(1,2,3,3a,7a-H)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]-,stereoisomer(9ci)
• Titanium,[(1R)-[1,1'-binaphthalene]-2,2'-diolato(2-)-kO,kO'][1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]-,stereoisomer (9CI)

• MDL： MFCD01863624
• Inchi： InChI=1S/C20H14O2.C20H24.Ti/c21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22;1-3-7-19-15(5-1)9-11-17(19)13-14-18-12-10-16-6-2-4-8-20(16)18;/h1-12,21-22H;9-12H,1-8,13-14H2;
• InChI Key： OTLXQBDOYLJFNP-UHFFFAOYSA-N
• SMILES： C1CC[C]2[C](C1)[CH][CH][C]2CC[C]3[CH][CH][C]4[C]3CCCC4.C1=CC=C2C(=C1)C=CC(=C2C3=C(C=CC4=CC=CC=C43)O)O.[Ti]

Computed Properties

• Exact Mass: 596.21900
• Monoisotopic Mass: 598.2351211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 0
• Complexity: 778
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• Tautomer Count: 12
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: solid
• Melting Point: 245 °C (dec.)(lit.)
• PSA: 18.46000
• LogP: 10.55220
• Solubility: Not determined

Titanium,[[1,1'-binaphthalene]-2,2'-diolato(2-)-kO,kO'][1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]-,stereoisomer (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38